Cas no 1280695-01-3 (1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one)

1-2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one is a specialized organic compound primarily utilized as a photoinitiator in UV-curable coatings, inks, and adhesives. Its molecular structure, featuring a hydroxyl-substituted phenyl group and a branched alkyl chain, ensures efficient free-radical generation upon UV exposure, enabling rapid polymerization. The compound exhibits high reactivity, excellent solubility in common organic solvents, and low volatility, enhancing formulation stability. Its robust performance under varying UV wavelengths makes it suitable for industrial applications requiring fast curing and high crosslinking density. Additionally, the sterically hindered alkyl group contributes to improved shelf life and reduced yellowing in cured products. This compound is valued for its balance of reactivity and stability in advanced photopolymer systems.
1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one structure
1280695-01-3 structure
Product Name:1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one
CAS No:1280695-01-3
MF:C17H26O2
MW:262.387145519257
CID:6003086
PubChem ID:63488177
Update Time:2025-06-15

1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one
    • 1-[2-Hydroxy-5-(1,1,3,3-tetramethylbutyl)phenyl]-1-propanone
    • 1280695-01-3
    • 1-[2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]propan-1-one
    • AKOS012796128
    • EN300-1276690
    • Inchi: 1S/C17H26O2/c1-7-14(18)13-10-12(8-9-15(13)19)17(5,6)11-16(2,3)4/h8-10,19H,7,11H2,1-6H3
    • InChI Key: LHXGRIVQXHMGLD-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C(C)(C)CC(C)(C)C)=CC=C1O)(=O)CC

Computed Properties

  • Exact Mass: 262.193280068g/mol
  • Monoisotopic Mass: 262.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.976±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 340.8±22.0 °C(Predicted)
  • pka: 8.47±0.50(Predicted)

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Additional information on 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one

Chemical Profile of 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one (CAS No. 1280695-01-3)

1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one is a complex organic compound characterized by its unique structural framework, which includes a phenolic hydroxyl group and an isopropylidene side chain. This compound, identified by its CAS number 1280695-01-3, has garnered attention in the field of pharmaceutical chemistry due to its potential applications in medicinal synthesis and biochemical research. The presence of multiple stereocenters and functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one consists of a benzene ring substituted with a hydroxyl group at the 2-position and an isopropylidene group at the 5-position. The side chain attached to the benzene ring is derived from 2,4,4-trimethylpentan-2-yne, which contributes to the compound's lipophilicity and influences its solubility in various organic solvents. This structural motif is particularly interesting for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been growing interest in phenolic derivatives due to their wide range of biological activities. The hydroxyl group in 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Studies have demonstrated that phenolic compounds can exhibit antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for therapeutic applications.

One of the most compelling aspects of 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one is its potential role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds for drug discovery programs. For instance, its incorporation into heterocyclic structures has led to the identification of compounds with enhanced pharmacological profiles. The ability to modify both the aromatic ring and the side chain provides chemists with significant flexibility in designing molecules with tailored properties.

The synthesis of 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylpropan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and functional group transformations. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the aromatic ring.

Recent research has highlighted the importance of 1-hydroxy groups in enhancing bioavailability and metabolic stability of drug candidates. The presence of this functional group in 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yll)phenylpropanone makes it an attractive candidate for further exploration in medicinal chemistry. Computational studies have shown that modifications around the hydroxyl moiety can significantly influence binding affinity to biological targets.

The lipophilic nature of (trimethylpentanone) moiety attached to the benzene ring contributes to the overall physicochemical properties of the compound. This feature is particularly relevant for drug delivery systems where membrane permeability and bioavailability are critical factors. Researchers have investigated various prodrug strategies based on this structural motif to improve oral absorption and target specificity.

In conclusion, 1 - - (trimethyl pentanone ) - ( hydroxy phenol ) - ketone represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it suitable for further development as a therapeutic agent or intermediate in drug synthesis. As our understanding of molecular interactions continues to evolve, 1280695 - 01 - 3 will likely play an important role in future discoveries.

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